Cas no 1218950-96-9 (Methyl 2-(4-bromophenyl)-2-cyanoacetate)

• Product Name: Methyl 2-(4-bromophenyl)-2-cyanoacetate
• CAS No: 1218950-96-9
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4563468
• Update Time: 2025-07-19

Methyl 2-(4-bromophenyl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromophenyl)-2-cyanoacetate
• Methyl 2-(4-bromophenyl)-2-cyanoacetate

• Inchi： 1S/C10H8BrNO2/c1-14-10(13)9(6-12)7-2-4-8(11)5-3-7/h2-5,9H,1H3
• InChI Key： QWXPRWNVJMNMKQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=C(Br)C=C1)C#N

Additional information on Methyl 2-(4-bromophenyl)-2-cyanoacetate

Methyl 2-(4-bromophenyl)-2-cyanoacetate (CAS No. 1218950-96-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(4-bromophenyl)-2-cyanoacetate, identified by its CAS number 1218950-96-9, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, featuring a 4-bromophenyl group and a cyanoacetic acid moiety, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of both bromine and cyano functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel therapeutic agents.

The compound's structure, characterized by a methyl ester group at the cyanoacetic acid position, provides a versatile platform for synthetic chemists. The ester functionality can be readily converted into other pharmacologically relevant groups, such as carboxylic acids or amides, through hydrolysis or amidation reactions. This flexibility is particularly advantageous in drug discovery pipelines where rapid and efficient functionalization is often required.

In recent years, the demand for advanced intermediates like Methyl 2-(4-bromophenyl)-2-cyanoacetate has surged due to the increasing complexity of pharmaceutical targets. The 4-bromophenyl group, in particular, is a common feature in many drug candidates due to its ability to interact with biological targets through halogen bonding and other non-covalent interactions. This property has been leveraged in the development of small molecule inhibitors targeting various disease pathways.

One of the most compelling applications of Methyl 2-(4-bromophenyl)-2-cyanoacetate lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By modifying the structure of this intermediate, researchers can fine-tune the properties of their kinase inhibitors to achieve higher selectivity and potency. For instance, recent studies have demonstrated the use of this compound in the synthesis of novel tyrosine kinase inhibitors that exhibit improved pharmacokinetic profiles compared to existing drugs.

The cyano group in Methyl 2-(4-bromophenyl)-2-cyanoacetate also offers opportunities for further derivatization. The cyano functionality can be reduced to an amine or converted into a carboxylic acid, expanding its utility in medicinal chemistry. This adaptability has made it a preferred choice for researchers seeking to explore diverse chemical space during lead optimization.

Another area where this compound has shown promise is in the development of antiviral agents. The brominated aromatic ring can serve as a scaffold for designing molecules that interact with viral proteases or polymerases. By incorporating structural analogs derived from Methyl 2-(4-bromophenyl)-2-cyanoacetate, scientists have been able to identify new candidates with enhanced antiviral activity. These efforts are particularly relevant in the context of emerging viral threats where rapid development of effective treatments is paramount.

The synthesis of Methyl 2-(4-bromophenyl)-2-cyanoacetate typically involves multi-step organic reactions starting from commercially available precursors. The bromination step is critical and often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromo substituent efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making them attractive for large-scale production.

In conclusion, Methyl 2-(4-bromophenyl)-2-cyanoacetate (CAS No. 1218950-96-9) is a multifaceted intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking to design novel bioactive molecules. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.